Cas no 104582-68-5 (1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester)

1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester structure
104582-68-5 structure
Product name:1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester
CAS No:104582-68-5
MF:C17H20O3
MW:272.338905334473
CID:1144702

1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester
    • 1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-, ethyl ester
    • Inchi: 1S/C17H20O3/c1-4-20-17(18)16-10-7-14(11-12(16)2)13-5-8-15(19-3)9-6-13/h5-6,8-9,11H,4,7,10H2,1-3H3
    • InChI Key: PDEMRRDILQYZMF-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)CCC(C2=CC=C(OC)C=C2)=CC=1C

Computed Properties

  • Exact Mass: 272.1413

Experimental Properties

  • Density: 1.092±0.06 g/cm3(Predicted)
  • Melting Point: 56 °C(Solv: hexane (110-54-3))
  • Boiling Point: 397.6±42.0 °C(Predicted)
  • PSA: 35.53

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